Cas no 117894-10-7 (1,6,7,8-Indolizinetetrol,octahydro-, (1S,6S,7S,8S,8aS)-)

• Product Name: 1,6,7,8-Indolizinetetrol,octahydro-, (1S,6S,7S,8S,8aS)-
• CAS No: 117894-10-7
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 149461
• PubChem ID: 451988
• Update Time: 2025-04-19

1,6,7,8-Indolizinetetrol,octahydro-, (1S,6S,7S,8S,8aS)- Chemical and Physical Properties

Names and Identifiers

• 1,6,7,8-Indolizinetetrol,octahydro-, (1S,6S,7S,8S,8aS)-
• (1S,6S,7S,8S,8aS)-1,2,3,5,6,7,8,8a-octahydroindolizine-1,6,7,8-tetrol
• OX16
• 117894-10-7
• 1,6,7,8-Indolizinetetrol, octahydro-, (1S-(1alpha,6beta,7beta,8alpha,8aalpha))-
• LDCast
• L-1,6-Diepicastanospermine
• 1,6,7,8-Indolizinetetrol, octahydro-, [1S-(1a,6b,7b,8a,8aa)]-
• NSC 614552
• DTXSID30151938

• Inchi： 1S/C8H15NO4/c10-4-1-2-9-3-5(11)7(12)8(13)6(4)9/h4-8,10-13H,1-3H2/t4-,5-,6-,7-,8-/m0/s1
• InChI Key： JDVVGAQPNNXQDW-WXUMCUSRSA-N
• SMILES： O[C@@H]1[C@H]([C@H](CN2CC[C@@H]([C@H]21)O)O)O

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 421.9°C at 760 mmHg
• Flash Point: 267.6°C
• Refractive Index: 1.647
• PSA: 84.16